Cas no 2112624-99-2 (2-(3-Fluoropyridin-4-yl)propanenitrile)

• Product Name: 2-(3-Fluoropyridin-4-yl)propanenitrile
• CAS No: 2112624-99-2
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5793406
• PubChem ID: 165712121
• Update Time: 2025-09-25

2-(3-Fluoropyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1817697
• 2-(3-fluoropyridin-4-yl)propanenitrile
• 2112624-99-2
• 2-(3-Fluoropyridin-4-yl)propanenitrile

• Inchi： 1S/C8H7FN2/c1-6(4-10)7-2-3-11-5-8(7)9/h2-3,5-6H,1H3
• InChI Key： ACXNTWKOTXICIP-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(C#N)C

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(3-Fluoropyridin-4-yl)propanenitrile

Recent Advances in the Study of 2-(3-Fluoropyridin-4-yl)propanenitrile (CAS: 2112624-99-2)

2-(3-Fluoropyridin-4-yl)propanenitrile (CAS: 2112624-99-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of 2-(3-Fluoropyridin-4-yl)propanenitrile is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound as a building block to develop novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of EGFR inhibitors, which showed promising activity against resistant forms of non-small cell lung cancer (NSCLC).

In addition to its role in kinase inhibitor development, 2-(3-Fluoropyridin-4-yl)propanenitrile has also been investigated for its potential in central nervous system (CNS) drug discovery. The fluoropyridine moiety is known to enhance blood-brain barrier penetration, making it an attractive scaffold for designing CNS-active compounds. A 2023 study in ACS Chemical Neuroscience reported the synthesis of a series of neuroprotective agents using this compound as a key intermediate. These agents exhibited significant efficacy in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthetic routes to 2-(3-Fluoropyridin-4-yl)propanenitrile have also been optimized in recent years. Traditional methods often involved multi-step reactions with low yields and poor scalability. However, advancements in catalytic fluorination and nitrile chemistry have enabled more efficient and sustainable production of this compound. A recent publication in Organic Process Research & Development highlighted a novel one-pot synthesis approach that significantly improved yield and reduced waste generation, making it more suitable for industrial-scale applications.

Despite these promising developments, challenges remain in the widespread adoption of 2-(3-Fluoropyridin-4-yl)propanenitrile in drug discovery. Issues such as metabolic stability, potential toxicity, and off-target effects need to be addressed through further research. Nevertheless, the compound's versatility and the growing body of evidence supporting its utility in medicinal chemistry make it a valuable asset for future drug development efforts.

In conclusion, 2-(3-Fluoropyridin-4-yl)propanenitrile (CAS: 2112624-99-2) represents a promising scaffold in the design of novel therapeutic agents. Its applications in kinase inhibitor development and CNS drug discovery, coupled with advancements in synthetic methodologies, underscore its potential to contribute to the next generation of pharmaceuticals. Continued research into its pharmacological properties and optimization of its chemical structure will be essential to fully realize its therapeutic potential.